Cas no 5350-86-7 (Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel-)

Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel- structure
5350-86-7 structure
Product Name:Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel-
CAS No:5350-86-7
MF:C16H16O2
MW:240.297044754028
CID:382993
PubChem ID:5354055
Update Time:2025-04-19

Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-methyl-a-phenyl-, (aR,bR)-rel-
    • (2R,3R)-2,3-diphenylbutanoic acid
    • (+-)-erythro-2,3-Diphenyl-buttersaeure
    • (+-)-erythro-2,3-diphenyl-butyric acid
    • AC1NS4U2
    • anti-2,3-Diphenylbutanoic acid
    • NSC73
    • THREO-2,3-DIPHENYLBUTYRIC ACID
    • NSC-73
    • 5350-86-7
    • SCHEMBL15554269
    • DTXSID30417743
    • Inchi: 1S/C16H16O2/c1-12(13-8-4-2-5-9-13)15(16(17)18)14-10-6-3-7-11-14/h2-12,15H,1H3,(H,17,18)/t12-,15+/m0/s1
    • InChI Key: MCGRLJUUNBDQTF-SWLSCSKDSA-N
    • SMILES: OC([C@@H](C1C=CC=CC=1)[C@@H](C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 3.65850

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